6-Cyclopropyl-2-(dimethylamino)nicotinaldehyde

• Molecular Formula: C11H14N2O
• Molecular Weight: 190.24 g/mol
• IUPAC Name: 6-cyclopropyl-2-(dimethylamino)pyridine-3-carbaldehyde
• InChI: InChI=1S/C11H14N2O/c1-13(2)11-9(7-14)5-6-10(12-11)8-3-4-8/h5-8H,3-4H2,1-2H3
• InChI Key: HWEDSILSSZYRJF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C=CC(=N1)C2CC2)C=O

Description

6-Cyclopropyl-2-(dimethylamino)nicotinaldehyde is a useful research compound. Its molecular formula is C11H14N2O and its molecular weight is 190.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-chloro-2-(dimethylamino)nicotinaldehyde (155 mg, 0.840 mmol), sodium carbonate (267 mg, 2.52 mmol), cyclopropylboronic acid (108 mg, 1.26 mmol) and palladium tetrakis(triphenylphosphine) (0) (48.5 mg, 0.0420 mmol) were diluted with toluene (2 mL) and water (200 μL). The reaction was purged with argon, sealed and heated to 90° C. After stirring for 4 hours, the reaction was cooled, loaded onto silica gel and eluted with 5% ethyl acetate/hexanes to 75% ethyl acetate/hexanes to yield 6-cyclopropyl-2-(dimethylamino)nicotinaldehyde (100 mg, 0.526 mmol, 62.6% yield).